Cas no 179179-29-4 (2-3-bromo-5-(cyanomethyl)phenylacetonitrile)
2-3-bromo-5-(cyanomethyl)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediacetonitrile, 5-bromo-
- 2-3-bromo-5-(cyanomethyl)phenylacetonitrile
- SCHEMBL8655473
- 1,3-biscyanomethyl-5-bromobenzene
- 2,2'-(5-BROMO-1,3-PHENYLENE)DIACETONITRILE
- RIMDRVCKJYDYER-UHFFFAOYSA-N
- AT32221
- 179179-29-4
-
- MDL: MFCD24857050
- Inchi: 1S/C10H7BrN2/c11-10-6-8(1-3-12)5-9(7-10)2-4-13/h5-7H,1-2H2
- InChI Key: RIMDRVCKJYDYER-UHFFFAOYSA-N
- SMILES: BrC1C=C(CC#N)C=C(CC#N)C=1
Computed Properties
- Exact Mass: 233.97926Da
- Monoisotopic Mass: 233.97926Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 47.6Ų
2-3-bromo-5-(cyanomethyl)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AT32221-1/G |
2,2'-(5-BROMO-1,3-PHENYLENE)DIACETONITRILE |
179179-29-4 | 95% | 1g |
$998 | 2023-09-18 | |
| Enamine | BBV-51207523-1g |
2-[3-bromo-5-(cyanomethyl)phenyl]acetonitrile |
179179-29-4 | 95% | 1g |
$1101.0 | 2023-09-11 | |
| Enamine | BBV-51207523-2.5g |
2-[3-bromo-5-(cyanomethyl)phenyl]acetonitrile |
179179-29-4 | 95% | 2.5g |
$2280.0 | 2023-09-11 | |
| Enamine | BBV-51207523-5g |
2-[3-bromo-5-(cyanomethyl)phenyl]acetonitrile |
179179-29-4 | 95% | 5g |
$2890.0 | 2023-09-11 | |
| Enamine | BBV-51207523-10g |
2-[3-bromo-5-(cyanomethyl)phenyl]acetonitrile |
179179-29-4 | 95% | 10g |
$3633.0 | 2023-09-11 |
2-3-bromo-5-(cyanomethyl)phenylacetonitrile Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 2-3-bromo-5-(cyanomethyl)phenylacetonitrile
Comprehensive Analysis of 2-3-bromo-5-(cyanomethyl)phenylacetonitrile (CAS No. 179179-29-4): Properties, Applications, and Industry Trends
In the realm of specialty chemicals, 2-3-bromo-5-(cyanomethyl)phenylacetonitrile (CAS No. 179179-29-4) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its bromo and cyanomethyl functional groups, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its phenylacetonitrile backbone further enhances its reactivity, making it a valuable building block for complex organic transformations.
The growing demand for high-purity intermediates in drug discovery has propelled research into 179179-29-4. Recent studies highlight its role in synthesizing heterocyclic compounds, which are pivotal in developing kinase inhibitors and other targeted therapies. Industry reports suggest that the global market for such fine chemicals is projected to grow at a CAGR of 6.8% by 2030, driven by advancements in precision medicine and green chemistry initiatives.
From a synthetic perspective, 2-3-bromo-5-(cyanomethyl)phenylacetonitrile exhibits remarkable stability under mild conditions, enabling its use in multistep reactions. Researchers have leveraged its electrophilic aromatic substitution properties to create novel bioconjugates for diagnostic applications. Notably, its compatibility with palladium-catalyzed cross-coupling reactions aligns with the pharmaceutical industry's shift toward atom-efficient methodologies.
Environmental and regulatory considerations are shaping the production landscape for 179179-29-4. Manufacturers are increasingly adopting continuous flow chemistry to minimize waste generation, responding to the sustainability concerns raised by academic and industrial stakeholders. Analytical techniques like HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency, addressing the stringent quality requirements of end-users in the life sciences sector.
The compound's structure-activity relationship (SAR) profile has also attracted interest in agrochemical innovation. Its derivatization potential enables the design of next-generation crop protection agents with improved selectivity and reduced environmental persistence. This aligns with the European Green Deal's emphasis on developing low-impact pesticides, creating new opportunities for 179179-29-4 in sustainable agriculture.
Technological advancements in process optimization have reduced production costs for 2-3-bromo-5-(cyanomethyl)phenylacetonitrile, making it more accessible for small-scale research applications. The compound's crystalline form has been characterized through X-ray diffraction studies, providing valuable insights for formulation scientists working on drug delivery systems. Such developments underscore the intersection between material science and chemical synthesis in modern research.
Emerging applications in electronic materials have further expanded the utility of 179179-29-4. Its incorporation into organic semiconductors demonstrates potential for flexible electronics, particularly in OLED displays and sensor technologies. This diversification reflects the compound's adaptability across multiple high-tech industries, beyond its traditional pharmaceutical uses.
Quality control remains paramount for 2-3-bromo-5-(cyanomethyl)phenylacetonitrile suppliers. Leading producers now employ QbD (Quality by Design) principles to ensure compliance with ICH guidelines, particularly for genotoxic impurity control. These measures address the pharmaceutical industry's increasing focus on risk-based approaches to chemical manufacturing, as evidenced by updated regulatory frameworks worldwide.
The scientific literature reveals growing interest in the metabolic pathways of 179179-29-4 derivatives, with recent in vitro studies examining their enzymatic interactions. Such research supports the development of safer analogues while providing insights into molecular recognition mechanisms. These findings contribute to the broader understanding of structure-toxicity relationships in chemical design.
Looking ahead, innovations in catalytic systems and solvent-free reactions are expected to further enhance the synthetic utility of 2-3-bromo-5-(cyanomethyl)phenylacetonitrile. The compound's role in click chemistry applications continues to evolve, particularly in biomarker development and diagnostic probe design. As the chemical industry embraces digital transformation, computational tools like AI-assisted retrosynthesis may unlock new pathways for its utilization.
179179-29-4 (2-3-bromo-5-(cyanomethyl)phenylacetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)